[4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone

• IUPAC Name: [4-(2-hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone
• InChI: InChI=1S/C14H22N2O3/c1-11-4-5-12(19-11)13(17)16-8-6-15(7-9-16)10-14(2,3)18/h4-5,18H,6-10H2,1-3H3
• InChI Key: PZDRDVGNOFUWCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)N2CCN(CC2)CC(C)(C)O
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol

Description

[4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a piperazine derivative that has been synthesized and studied for its potential use as a therapeutic agent in various diseases.

Mechanism of Action

The exact mechanism of action of [4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone is not fully understood. However, it has been proposed that it may act by inhibiting various enzymes and receptors involved in disease processes. For example, it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This inhibition may lead to an increase in acetylcholine levels, which may improve cognitive function in Alzheimer's disease patients.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to inhibit the growth of various fungi and viruses. Additionally, it has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of [4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone is its potential use in various diseases. It has been found to have potential anticancer, antifungal, and antiviral activity. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been studied for its potential use as an analgesic and anti-inflammatory agent.
One of the limitations of this compound is its limited bioavailability. It has been found to have poor solubility and absorption, which may limit its effectiveness in vivo. Additionally, its potential toxicity and side effects need to be further studied before it can be considered for clinical use.

Future Directions

There are several future directions for the study of [4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone. One direction is to study its potential use in combination with other therapeutic agents. It has been found to have potential synergistic effects with other anticancer, antifungal, and antiviral agents.
Another direction is to study its potential use in drug delivery systems. Its poor solubility and absorption may be improved by incorporating it into a suitable drug delivery system, such as a liposome or nanoparticle.
Finally, further studies are needed to fully understand its mechanism of action and potential toxicity and side effects. This will be important for the development of safe and effective therapeutic agents based on this compound.

Synthesis Methods

The synthesis of [4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone has been described in the literature. One of the methods involves the reaction of 5-methylfurfurylamine with 1-(2-chloro-2-methylpropyl)piperazine in the presence of a base. The resulting product is then treated with a suitable acid to yield this compound. Another method involves the reaction of 5-methylfurfurylamine with 1-(2-hydroxy-2-methylpropyl)piperazine in the presence of a suitable acid. The resulting product is then treated with a suitable base to yield this compound.

Scientific Research Applications

[4-(2-Hydroxy-2-methylpropyl)piperazin-1-yl]-(5-methylfuran-2-yl)methanone has been studied for its potential use in various diseases. It has been found to have potential anticancer, antifungal, and antiviral activity. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been studied for its potential use as an analgesic and anti-inflammatory agent.